3-ethyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazol-4-amine

• IUPAC Name: 3-ethyl-5-[[4-(3-methylbutoxy)phenyl]methylsulfanyl]-1,2,4-triazol-4-amine
• InChI: InChI=1S/C16H24N4OS/c1-4-15-18-19-16(20(15)17)22-11-13-5-7-14(8-6-13)21-10-9-12(2)3/h5-8,12H,4,9-11,17H2,1-3H3
• InChI Key: SXPQXWISEDMDOV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(N1N)SCC2=CC=C(C=C2)OCCC(C)C
• Molecular Formula: C16H24N4OS
• Molecular Weight: 320.5 g/mol

Description

3-ethyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazol-4-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EMA401, and it belongs to the family of triazole compounds.

Mechanism of Action

The mechanism of action of 3-ethyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazol-4-amine is based on its ability to block the ATP-gated P2X3 receptor. This receptor is found in sensory neurons that transmit pain signals to the brain. By blocking this receptor, EMA401 can effectively reduce chronic pain without causing any significant side effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-ethyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazol-4-amine are primarily related to its ability to block the ATP-gated P2X3 receptor. This compound can effectively reduce chronic pain without causing any significant side effects. Additionally, EMA401 has been shown to have anti-inflammatory properties, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-ethyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazol-4-amine in lab experiments is its ability to effectively reduce chronic pain without causing any significant side effects. Additionally, this compound has been shown to have anti-inflammatory properties, which can help reduce inflammation in the body. However, one of the limitations of using EMA401 in lab experiments is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on 3-ethyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazol-4-amine. One area of research is to explore the potential applications of this compound in the treatment of other types of pain, such as neuropathic pain. Additionally, researchers could investigate the potential anti-inflammatory effects of EMA401 in other conditions, such as arthritis. Another area of research could be to develop more efficient and cost-effective methods for synthesizing this compound, which could make it more accessible for scientific research. Finally, researchers could explore the potential of EMA401 as a therapeutic agent in other diseases, such as cancer.
Conclusion
In conclusion, 3-ethyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazol-4-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been shown to effectively reduce chronic pain without causing any significant side effects. Additionally, EMA401 has been shown to have anti-inflammatory properties, which can help reduce inflammation in the body. Future research on this compound could explore its potential applications in the treatment of other types of pain, as well as its potential as a therapeutic agent in other diseases.

Synthesis Methods

The synthesis of 3-ethyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazol-4-amine is a complex process that involves several steps. The most common method for synthesizing this compound is through the reaction of 3-ethyl-4-amino-5-mercapto-1,2,4-triazole with 4-(3-methylbutoxy)benzyl chloride in the presence of a base. The product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

The potential applications of 3-ethyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazol-4-amine in scientific research are diverse. One of the primary areas of research is in the field of pain management. Recent studies have shown that EMA401 can effectively reduce chronic pain without causing any significant side effects. This compound works by blocking the ATP-gated P2X3 receptor, which is responsible for transmitting pain signals to the brain.